Cas no 726206-55-9 (4-Iodo-2-methoxypyridine-3-carboxylic acid)

• Product Name: 4-Iodo-2-methoxypyridine-3-carboxylic acid
• CAS No: 726206-55-9
• MF: C₇H₆INO₃
• MW: 279.031914234161
• MDL: MFCD26520771
• CID: 1760410
• PubChem ID: 18439940
• Update Time: 2025-11-02

4-Iodo-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2-methoxy-pyridine-3-carboxylic Acid
• ACMC-1AIZP
• 4-Jod-2-methoxy-benzaldehyd
• ANW-27716
• AKOS015853793
• LS10552
• AG-F-14432
• 2-methoxy-4-iodoaniline
• CTK1C0759
• 4-iodo-2-methoxy-benzaldehyde
• 4-Iodo-2-methoxy-phenylamine
• 4-iodo-2-methoxy-nicotinic acid
• SureCN4169962
• 4-iodo-2-methoxynicotinic acid
• 4-iodo-2-methoxy-benzaldehyde;4-Jod-2-methoxy-benzaldehyd;2-methoxy-4-iodoaniline;4-Iodo-2-methoxy-phenylamine;4-iodo-2-methoxy-nicotinic acid;
• 4-Iodo-2-methoxypyridine-3-carboxylic acid
• 4-iodo-2-methoxy-3-pyridinecarboxylic acid
• 4-Iodo-2-methoxypyridine-3-carboxylicacid
• CS-0059853
• BEB20655
• SCHEMBL1044983
• 726206-55-9
• QHVXEBCTYMUDIY-UHFFFAOYSA-N
• DB-184958
• MFCD26520771

• MDL： MFCD26520771
• Inchi： 1S/C7H6INO3/c1-12-6-5(7(10)11)4(8)2-3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： QHVXEBCTYMUDIY-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(=O)O)OC

Computed Properties

• Exact Mass: 278.93900
• Monoisotopic Mass: 278.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.39300

Additional information on 4-Iodo-2-methoxypyridine-3-carboxylic acid

4-Iodo-2-methoxypyridine-3-carboxylic Acid: A Versatile Building Block in Modern Organic Synthesis

4-Iodo-2-methoxypyridine-3-carboxylic acid (CAS 726206-55-9) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This iodinated pyridine derivative serves as a crucial intermediate for the development of various bioactive molecules, particularly in the field of medicinal chemistry and drug discovery. The presence of both iodo and carboxylic acid functional groups makes it an exceptionally versatile building block for cross-coupling reactions and molecular modifications.

The growing interest in 4-iodo-2-methoxypyridine-3-carboxylic acid applications stems from its unique structural features that enable diverse chemical transformations. Researchers particularly value its methoxy group at the 2-position, which influences both the electronic properties and steric configuration of the molecule. Recent studies in organocatalysis and metal-mediated reactions have demonstrated the compound's utility in constructing complex molecular architectures, especially in the synthesis of potential therapeutic agents targeting various diseases.

From a synthetic chemistry perspective, 4-iodo-2-methoxypyridine-3-carboxylic acid properties make it particularly suitable for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. The iodine substituent at the 4-position serves as an excellent leaving group, while the carboxylic acid functionality allows for further derivatization through esterification or amide formation. These characteristics have made it a popular choice for constructing drug-like molecules and functional materials in academic and industrial laboratories worldwide.

The pharmaceutical industry has shown increasing demand for high purity 4-iodo-2-methoxypyridine-3-carboxylic acid, particularly in the development of kinase inhibitors and enzyme modulators. Recent patent literature reveals its incorporation into several drug candidates undergoing clinical evaluation. The compound's ability to serve as a molecular scaffold for creating diverse chemical libraries has made it invaluable in high-throughput screening programs and structure-activity relationship studies.

In material science applications, researchers are exploring 4-iodo-2-methoxypyridine-3-carboxylic acid derivatives for their potential in creating functional polymers and coordination complexes. The compound's electron-deficient pyridine ring makes it particularly interesting for designing organic electronic materials and molecular sensors. Recent advances in supramolecular chemistry have demonstrated its utility in constructing metal-organic frameworks with tailored properties for specific applications.

The synthesis and handling of 4-iodo-2-methoxypyridine-3-carboxylic acid require specialized knowledge in heterocyclic chemistry. Most commercial suppliers provide the compound with ≥95% purity, typically characterized by HPLC, NMR, and mass spectrometry. Proper storage conditions (typically at 2-8°C in inert atmosphere) are essential to maintain its stability, as the iodo group can be sensitive to light and moisture over extended periods.

Current market trends indicate growing demand for custom synthesis of 4-iodo-2-methoxypyridine-3-carboxylic acid with specific isotopic labeling or functional group modifications. This reflects the compound's expanding role in mechanistic studies and tracer applications within pharmaceutical research. Several contract research organizations now offer scale-up services for this intermediate, catering to the needs of drug development programs requiring kilogram quantities.

From an environmental perspective, proper waste management of 4-iodo-2-methoxypyridine-3-carboxylic acid and its derivatives is crucial. Most regulatory agencies recommend specific protocols for chemical disposal of iodinated compounds to minimize environmental impact. Many research institutions have developed green chemistry approaches to utilize this building block more efficiently, reducing waste generation while maintaining synthetic utility.

The future outlook for 4-iodo-2-methoxypyridine-3-carboxylic acid research appears promising, with emerging applications in bioconjugation chemistry and targeted drug delivery systems. Recent publications highlight its potential in creating antibody-drug conjugates and prodrug formulations, expanding its relevance in modern therapeutics. As synthetic methodologies continue to advance, this versatile compound will likely find even broader applications across chemical and pharmaceutical sciences.